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Compound of Interest

Compound Name: BI-1935

Cat. No.: B606076

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling, Use, and Disposal of BI-1935.

This document provides crucial safety and logistical information for the handling of BI-1935, a
potent and selective soluble epoxide hydrolase (SEH) inhibitor intended for research use only.
Adherence to these guidelines is essential to ensure personal safety and maintain a secure

laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against potential exposure. The following table
summarizes the required PPE for handling BI-1935.
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PPE Category Specification Purpose
) o Prevents dermal contact with
Hand Protection Nitrile or neoprene gloves.
the compound.[1][2]
Safety glasses with side Protects eyes from potential
Eye Protection shields or chemical splash splashes or airborne particles
goggles. of the compound.[2][3][4][5]
Shields skin and personal
Body Protection A standard laboratory coat. clothing from accidental spills.

[2]

Not generally required for o ) ) ]
) o Minimizes the risk of inhaling
handling small quantities in a ) ) ]
) ] ] airborne particles, especially
Respiratory Protection well-ventilated area. Use a ]

, , when handling the compound

fume hood when working with o )
) ) in its solid form.[1]

powders or volatile solutions.

Protects feet from spills and
Footwear Closed-toe shoes. ] )
falling objects.[2]

Experimental Protocols: Handling and Preparation
of BI-1935 Solutions

Storage: Upon receipt, store BI-1935 in a dry, dark place at O - 4°C for short-term storage (days
to weeks) or at -20°C for long-term storage (months to years).

Preparation of Stock Solutions:

e Work Area Preparation: Conduct all weighing and initial dilutions of powdered BI-1935 within
a certified chemical fume hood to minimize inhalation exposure.[1] Ensure the work surface
is clean and uncluttered.

e Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully weigh the
desired amount of BI-1935 powder.
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e Solubilization: Add the appropriate solvent (e.g., DMSO) to the vessel containing the BI-1935
powder. Mix gently by vortexing or sonicating until the solid is completely dissolved.

 Dilution: Further dilutions can be made from the stock solution using the appropriate cell
culture medium or buffer.

o Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Operational Workflow for Handling BI-1935
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Caption: Workflow for the safe handling of BI-1935 from preparation to disposal.
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Disposal Plan

Proper disposal of BI-1935 and any contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Collect unused BI-1935 powder and any grossly contaminated items (e.g.,
weighing paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste
container.

o Liquid Waste: Aqueous solutions containing BI-1935 should be collected in a labeled
hazardous waste container. Do not pour solutions down the drain.[6] Organic solvent
solutions should be collected in a separate, compatible, and labeled hazardous waste
container.

o Contaminated Labware: Disposable gloves, bench paper, and other lightly contaminated
materials should be placed in a designated hazardous waste bag.

Waste Container Labeling:
All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

The full chemical name: BI-1935

The primary hazard(s) (e.g., "Potent Compound,” "Chemical Waste")

The accumulation start date

Storage of Waste:

Store hazardous waste containers in a designated, secure satellite accumulation area away
from general laboratory traffic. Ensure containers are kept closed except when adding waste.

Final Disposal:
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Arrange for the disposal of all BI-1935 waste through your institution's environmental health
and safety (EHS) office or a licensed hazardous waste disposal contractor. Follow all local,
state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
BI-1935]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606076#personal-protective-equipment-for-handling-
bi-1935]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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